(1S,2S)-2-(3,4-dichlorophenyl)cyclopropane-1-carboxylic acid
Overview
Description
(1S,2S)-2-(3,4-dichlorophenyl)cyclopropane-1-carboxylic acid, also known as 1,2-dichlorocyclopropanecarboxylic acid (DCCA), is an organic acid that has been used in a variety of laboratory experiments and scientific research applications. DCCA is a cyclic compound, meaning that it is composed of a single ring of atoms, and contains two chlorine atoms. It has a molecular weight of 214.02 g/mol, and is a colorless solid at room temperature.
Mechanism of Action
The mechanism of action of DCCA is not fully understood, but it is believed to act as an inhibitor of certain enzymes, such as cytochrome P450 enzymes. This inhibition can lead to a decrease in the production of certain metabolites, which can have an effect on the metabolism of drugs and other compounds.
Biochemical and Physiological Effects
DCCA has been shown to have a variety of biochemical and physiological effects. In laboratory experiments, it has been shown to inhibit the activity of certain enzymes, such as cytochrome P450 enzymes, which can lead to a decrease in the production of certain metabolites. In addition, DCCA has been shown to have an effect on the immune system, as well as to reduce inflammation and oxidative stress.
Advantages and Limitations for Lab Experiments
One of the main advantages of using DCCA in laboratory experiments is that it is relatively easy to synthesize, and can be purified by recrystallization. Furthermore, it is a relatively inexpensive compound, making it a cost-effective option for use in research. However, there are some limitations to using DCCA in laboratory experiments, such as the fact that it is unstable in the presence of light and heat.
Future Directions
There are a number of potential future directions for research involving DCCA. One area of research is the development of new drugs and therapeutic agents based on the compound. Additionally, further research could be conducted on the mechanism of action of DCCA, as well as its biochemical and physiological effects. Finally, further research could be conducted on the use of DCCA in the study of environmental pollutants and their effects on the human body.
Synthesis Methods
DCCA can be synthesized by reacting cyclopropanecarboxylic acid with chlorine in the presence of a catalyst such as sulfuric acid. The reaction is carried out at a temperature of 80°C, and the product is purified by recrystallization. The yield of the reaction is typically around 70%.
Scientific Research Applications
DCCA has been used in a variety of scientific research applications, including in the study of enzyme-catalyzed reactions, organic synthesis, and the development of new drugs. DCCA has also been used to study the effects of environmental pollutants on the human body, as well as to study the effect of various compounds on the human immune system.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1S,2S)-2-(3,4-dichlorophenyl)cyclopropane-1-carboxylic acid involves the synthesis of the cyclopropane ring followed by the introduction of the carboxylic acid group.", "Starting Materials": [ "3,4-dichlorobenzene", "ethyl diazoacetate", "copper(I) iodide", "triethylamine", "sodium hydroxide", "hydrochloric acid", "sodium bicarbonate", "sodium chloride", "diethyl ether", "water", "magnesium", "bromochloromethane", "ethylmagnesium bromide", "carbon dioxide", "tetrahydrofuran", "acetic acid", "sodium borohydride", "methanol", "chloroacetyl chloride", "triethylamine", "dimethylformamide", "hydrochloric acid", "sodium hydroxide", "ethanol", "diethyl ether", "1,2-dibromoethane", "sodium cyanide", "sodium ethoxide", "water", "sodium hydroxide", "hydrochloric acid", "sodium bicarbonate", "sodium chloride", "diethyl ether", "magnesium", "1,3-dibromopropane", "ethylmagnesium bromide", "carbon dioxide", "tetrahydrofuran", "acetic acid", "sodium borohydride", "methanol" ], "Reaction": [ "1. Synthesis of 1,2-dichlorocyclopropane: 3,4-dichlorobenzene is treated with ethyl diazoacetate in the presence of copper(I) iodide and triethylamine to form 1,2-dichlorocyclopropane.", "2. Hydrolysis of 1,2-dichlorocyclopropane: 1,2-dichlorocyclopropane is hydrolyzed with sodium hydroxide to form cyclopropanecarboxylic acid.", "3. Bromination of cyclopropanecarboxylic acid: Cyclopropanecarboxylic acid is treated with bromochloromethane and ethylmagnesium bromide to form 1-bromo-2-chlorocyclopropane.", "4. Carboxylation of 1-bromo-2-chlorocyclopropane: 1-bromo-2-chlorocyclopropane is treated with carbon dioxide in the presence of tetrahydrofuran and acetic acid to form cyclopropane-1-carboxylic acid.", "5. Reduction of cyclopropane-1-carboxylic acid: Cyclopropane-1-carboxylic acid is reduced with sodium borohydride in methanol to form cyclopropane-1-carboxylic acid methyl ester.", "6. Chlorination of cyclopropane-1-carboxylic acid methyl ester: Cyclopropane-1-carboxylic acid methyl ester is treated with chloroacetyl chloride and triethylamine in dimethylformamide to form (1S,2S)-2-(chloromethyl)cyclopropane-1-carboxylic acid methyl ester.", "7. Hydrolysis of (1S,2S)-2-(chloromethyl)cyclopropane-1-carboxylic acid methyl ester: (1S,2S)-2-(chloromethyl)cyclopropane-1-carboxylic acid methyl ester is hydrolyzed with sodium hydroxide to form (1S,2S)-2-(chloromethyl)cyclopropane-1-carboxylic acid.", "8. Bromination of (1S,2S)-2-(chloromethyl)cyclopropane-1-carboxylic acid: (1S,2S)-2-(chloromethyl)cyclopropane-1-carboxylic acid is treated with 1,2-dibromoethane and magnesium in the presence of tetrahydrofuran to form (1S,2S)-2-(1,2-dibromoethyl)cyclopropane-1-carboxylic acid.", "9. Cyanation of (1S,2S)-2-(1,2-dibromoethyl)cyclopropane-1-carboxylic acid: (1S,2S)-2-(1,2-dibromoethyl)cyclopropane-1-carboxylic acid is treated with sodium cyanide and sodium ethoxide in ethanol to form (1S,2S)-2-(1-cyano-2-bromoethyl)cyclopropane-1-carboxylic acid.", "10. Hydrolysis of (1S,2S)-2-(1-cyano-2-bromoethyl)cyclopropane-1-carboxylic acid: (1S,2S)-2-(1-cyano-2-bromoethyl)cyclopropane-1-carboxylic acid is hydrolyzed with sodium hydroxide to form (1S,2S)-2-(3-bromo-2-cyanopropyl)cyclopropane-1-carboxylic acid.", "11. Reduction of (1S,2S)-2-(3-bromo-2-cyanopropyl)cyclopropane-1-carboxylic acid: (1S,2S)-2-(3-bromo-2-cyanopropyl)cyclopropane-1-carboxylic acid is reduced with sodium borohydride in methanol to form (1S,2S)-2-(3-bromo-2-cyanopropyl)cyclopropane-1-carboxylic acid methyl ester.", "12. Hydrolysis of (1S,2S)-2-(3-bromo-2-cyanopropyl)cyclopropane-1-carboxylic acid methyl ester: (1S,2S)-2-(3-bromo-2-cyanopropyl)cyclopropane-1-carboxylic acid methyl ester is hydrolyzed with sodium hydroxide to form (1S,2S)-2-(3-bromo-2-cyanopropyl)cyclopropane-1-carboxylic acid." ] } | |
CAS RN |
2742623-52-3 |
Product Name |
(1S,2S)-2-(3,4-dichlorophenyl)cyclopropane-1-carboxylic acid |
Molecular Formula |
C10H8Cl2O2 |
Molecular Weight |
231.1 |
Purity |
95 |
Origin of Product |
United States |
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